5-Pyrazin-2-yldithiole-3-thione

• CAS No.: 62124-70-3
• Molecular Formula: C7H4N2S3
• Molecular Weight: 212.3 g/mol
• IUPAC Name: 5-pyrazin-2-yldithiole-3-thione
• InChI: InChI=1S/C7H4N2S3/c10-7-3-6(11-12-7)5-4-8-1-2-9-5/h1-4H
• InChI Key: YSEILAPVYRXEGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=N1)C2=CC(=S)SS2

Description

5-Pyrazin-2-yldithiole-3-thione is a useful research compound. Its molecular formula is C7H4N2S3 and its molecular weight is 212.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 5-(pyrazin-2-yl)-1,2-dithiole-3-one (2 g.) and phosphorus pentasulphide (2.3 g.) in dioxan (35 cc.) is heated for 15 minutes at 100° C., whilst stirring. The red suspension obtained is diluted whilst hot with acetonitrile (35 cc.). The solution is decanted and the precipitate obtained is taken up with a hot mixture (2 × 50 cc.) of dioxan and acetonitrile (50:50 by volume). The combined organic phases are filtered hot, diluted with distilled water (250 cc.), and the requisite amount of a 4N aqueous ammonia solution to adjust the pH to 7. The brown precipitate formed is filtered off, washed with distilled water (2 × 25 cc.) and then with diethyl ether (2 × 10 cc.) and dried. 5-(Pyrazin-2-yl)-1,2-dithiole-3-thione (1.87 g.) melting at 200°-201° C. is thus obtained.

Synthesis routes and methods II

Procedure details

3,3-bis-Methylthio-1-(pyrazin-2-yl)-prop-2-en-1-one (2.26 g.) is added in the course of about one minute to a boiling suspension of phosphorus pentasulphide (7.1 g.) in anhydrous xylene (140 cc.). Heating under reflux is continued for one hour after the end of the addition, and the reaction mixture is then cooled to a temperature of about 20° C. An insoluble product is filtered off and washed with 1,2-dichloroethane (200 cc.). The filtrate is concentrated to dryness under reduced pressure and the residue obtained is taken up in 1,2-dichloroethane (100 cc.). An insoluble product is filtered off and washed with 1,2-dichloroethane (4 × 50 cc.). The filtrate is extracted successively with a 10% aqueous sodium carbonate solution (100 cc.) and with water (2 × 100 cc.) and is then dried over magnesium sulphate. After filtration of the dried solution, and concentration to dryness under reduced pressure (30 mm Hg), the residue obtained is suspended in carbon disulphide (50 cc.). The insoluble product is filtered off and taken up in boiling 1,2 -dichloroethane (25 cc.). The boiling suspension is filtered and then cooled. A product precipitates and is filtered off and then washed with 1,2-dichloroethane (2 × 2 cc.). After drying, 5-(pyrazin-2-yl)-1,2-dithiole-3-thione (0.36 g.) melting at 196° C. is obtained.